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Compound of Interest

Compound Name: 6,8-Dioxononanoic acid

Cat. No.: B15375930 Get Quote

Essential Safety and Handling Guide for 6,8-
Dioxononanoic Acid
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 6,8-Dioxononanoic acid.

Adherence to these procedures is vital for ensuring a safe laboratory environment.

Disclaimer: The following recommendations are based on the safety data for structurally similar

compounds, as specific data for 6,8-Dioxononanoic acid is not readily available. Always

consult the specific Safety Data Sheet (SDS) provided with your product and your institution's

safety protocols.

Hazard Summary
Based on data for similar compounds, 6,8-Dioxononanoic acid is expected to cause skin and

serious eye irritation.[1][2][3] It may also be harmful if swallowed and may cause respiratory

irritation.[2][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense when handling 6,8-Dioxononanoic
acid.
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PPE Category Specification

Hand Protection

Wear appropriate chemical-resistant gloves that

have been tested according to EN 374.[2][5]

Nitrile, neoprene, or butyl rubber gloves are

generally recommended for handling organic

acids.[6] Always inspect gloves for degradation

before use and use proper glove removal

technique.[2]

Eye & Face Protection

Use tightly sealed safety goggles and a face

shield.[3][7] Ensure that an eyewash station is

readily accessible.[2]

Skin & Body Protection

Wear a long-sleeved laboratory coat, long

pants, and closed-toe shoes to prevent skin

exposure.[2][7] For larger quantities or when

there is a risk of splashing, a chemically

resistant apron is recommended.[7]

Respiratory Protection

Use only in a well-ventilated area, preferably

within a chemical fume hood.[2][8] If ventilation

is inadequate or if aerosols may be generated,

use a NIOSH-approved respirator with

appropriate cartridges for organic vapors and

acid gases.

Operational Plan: Safe Handling Procedure
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items. Have spill control materials readily available.

Handling:

Work in a well-ventilated area or a chemical fume hood.[2][8]

Avoid direct contact with the skin and eyes.[3]

Do not breathe vapors or mists.[1]
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Wash hands thoroughly after handling the substance.[1][2]

Do not eat, drink, or smoke in the work area.[2]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][8] Store

away from incompatible materials such as bases and reducing agents.[8]

Disposal Plan: Step-by-Step Guide
Proper disposal is critical to prevent environmental contamination and ensure safety.

Neutralization:

Slowly dilute the 6,8-Dioxononanoic acid by adding it to a larger volume of water (a 1:10

ratio of acid to water is a good starting point).[9]

In a separate container, prepare a dilute solution of a weak base, such as sodium

bicarbonate (baking soda) or soda ash.[9][10]

Slowly add the basic solution to the diluted acid while stirring continuously.[9][10] This

process may generate heat and gas, so proceed with caution.

Monitor the pH of the solution using pH indicator strips or a pH meter.[9]

Continue adding the base until the pH is between 6 and 8.[7]

Final Disposal:

Once neutralized, the solution can typically be disposed of down the drain with copious

amounts of water, in accordance with local regulations.[9]

Always check with your institution's Environmental Health and Safety (EHS) department

for specific disposal guidelines.

For larger quantities, or if local regulations prohibit drain disposal, collect the neutralized

waste in a properly labeled, sealed container for pickup by a licensed hazardous waste

disposal company.[10]
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Emergency Procedures
Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with

plenty of water.[1][2]

Eye Contact: Rinse cautiously with water for several minutes.[2][3] Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[1][2][3]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1][2]

Spill: For small spills, absorb the material with an inert absorbent such as sand or

vermiculite.[3] Collect the absorbed material into a suitable container for disposal.[8] For

larger spills, evacuate the area and contact your institution's EHS department.[1]
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Workflow for Handling 6,8-Dioxononanoic Acid
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Caption: A flowchart outlining the key steps for the safe handling and disposal of 6,8-
Dioxononanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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